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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061 Get Quote

Disclaimer: This document is intended for researchers, scientists, and drug development

professionals. A complete Safety Data Sheet (SDS) for rac-2-Aminobutyric Acid-d3 is not

publicly available. The information herein is compiled from data on analogous compounds,

including non-deuterated 2-aminobutyric acid and its hydrochloride salt. All information should

be used as a guide for laboratory use only and not for human or household applications.[1]

Users are strongly advised to perform their own risk assessments before handling this

compound.

Chemical and Physical Properties
Quantitative data on the physical and chemical properties of rac-2-Aminobutyric Acid-d3 are

limited. The following table summarizes available information, primarily for the non-deuterated

form and the hydrochloride salt of the deuterated compound, which can serve as a proxy.
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Property Value Source Compound Reference

Molecular Formula C₄H₆D₃NO₂
rac-2-Aminobutyric

Acid-d3
[2]

Molecular Weight 106.14 g/mol
rac-2-Aminobutyric

Acid-d3
[2]

Appearance
White to Off-White

Solid

rac-2-Aminobutyric

Acid-d3 HCl
Clinivex

Melting Point >300 °C
D-(-)-2-Aminobutyric

acid
Sigma-Aldrich

Solubility

Soluble in water.

Slightly soluble in

DMSO and Methanol.

D-(-)-2-Aminobutyric

acid, rac-2-

Aminobutyric Acid-d3

LookChem[3], Fisher

Scientific

Storage Temperature Refrigerator (2-8°C)

rac-2-Aminobutyric

Acid-d3, rac-2-

Aminobutyric Acid-d3

HCl

LookChem[3], Clinivex

LogP 0.50860
rac-2-Aminobutyric

Acid-d3

Hazard Identification and Safety Precautions
For non-deuterated 2-aminobutyric acid, no specific hazards are identified under the 2012

OSHA Hazard Communication Standard (29 CFR 1910.1200). However, as the toxicological

properties have not been fully investigated, standard laboratory precautions should be

observed.

General Safety Recommendations:

Handling: Avoid creating dust. Use in a well-ventilated area or under a fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.
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Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat.

First Aid Measures:

Inhalation: Move to fresh air.

Skin Contact: Wash off immediately with soap and plenty of water.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.

Ingestion: Clean mouth with water and drink plenty of water afterwards.

Experimental Protocols for Safety Assessment
Detailed toxicological data for rac-2-Aminobutyric Acid-d3 are not available. The following are

representative experimental protocols for assessing the safety of a novel chemical compound,

based on OECD guidelines.

Acute Oral Toxicity Assessment (Based on OECD
Guideline 423)
This method evaluates the potential for a substance to cause acute toxicity upon oral ingestion.

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.

Procedure: The test is a stepwise procedure using three animals per step.

Dosing: The substance is administered orally at one of the fixed dose levels (e.g., 5, 50, 300,

2000 mg/kg body weight).

Observation: Animals are observed for a period of at least 14 days for signs of toxicity and

mortality.
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Endpoint: The presence or absence of compound-related mortality at a given step

determines the next step (e.g., testing at a lower or higher dose). The results allow for the

classification of the substance according to its acute oral toxicity.

Bacterial Reverse Mutation Test (Ames Test)
This in vitro assay is widely used to assess the mutagenic potential of a chemical.

Methodology:

Test Strains: Several strains of Salmonella typhimurium that are auxotrophic for histidine

(i.e., they cannot synthesize it) are used.

Principle: The assay measures the ability of the test substance to induce reverse mutations,

allowing the bacteria to grow on a histidine-free medium.

Procedure: a. The bacterial strains are exposed to the test substance at various

concentrations, both with and without a metabolic activation system (S9 mix, to simulate

mammalian metabolism). b. The treated bacteria are plated on a minimal agar medium

lacking histidine. c. The plates are incubated for 48-72 hours.

Endpoint: A positive result is indicated by a significant, dose-dependent increase in the

number of revertant colonies compared to the negative control.

Visualizations
Workflow for Chemical Safety Assessment
The following diagram illustrates a general workflow for the safety assessment of a new

chemical entity, incorporating both in vitro and in vivo testing.
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General Workflow for Chemical Safety Assessment

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Physicochemical Properties

In Silico Toxicity Prediction

Mutagenicity (e.g., Ames Test)

Guide initial testing

Cytotoxicity Assays

Genotoxicity Assays

Acute Toxicity (e.g., OECD 423)

Proceed if in vitro negative or for further characterization

Repeated Dose Toxicity

Carcinogenicity Studies

Risk Assessment and Classification
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Metabolic Synthesis Pathways of 2-Aminobutyric Acid

Threonine

Transamination,
Decarboxylation,

Deamination

Methionine Serine Isoleucine

2-Aminobutyric Acid (AABA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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